Cas no 2514937-21-2 (2-Ethyl-4-ethylpentyl Acrylate)

2-Ethyl-4-ethylpentyl acrylate is a specialized acrylate ester monomer used in polymer and coating applications. Its branched alkyl structure contributes to enhanced flexibility, low-temperature performance, and improved adhesion in acrylic copolymers. The monomer is particularly valued for its ability to modify the rheological properties of polymer systems, offering a balance between hardness and elasticity. It is commonly employed in pressure-sensitive adhesives, UV-curable coatings, and impact modifiers due to its compatibility with other acrylates and methacrylates. The compound’s chemical stability and low volatility make it suitable for formulations requiring controlled polymerization kinetics and reduced environmental emissions.
2-Ethyl-4-ethylpentyl Acrylate structure
2514937-21-2 structure
Product Name:2-Ethyl-4-ethylpentyl Acrylate
CAS No:2514937-21-2
MF:C11H20O2
MW:184.275303840637
CID:5155511
Update Time:2025-08-05

2-Ethyl-4-ethylpentyl Acrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-ethyl-4-methylpentyl ester
    • 2-Ethyl-4-ethylpentyl Acrylate
    • Inchi: 1S/C11H20O2/c1-5-10(7-9(3)4)8-13-11(12)6-2/h6,9-10H,2,5,7-8H2,1,3-4H3
    • InChI Key: WOLHCCHTMOQSMI-UHFFFAOYSA-N
    • SMILES: C(OCC(CC)CC(C)C)(=O)C=C

2-Ethyl-4-ethylpentyl Acrylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E251490-50mg
2-Ethyl-4-ethylpentyl Acrylate
2514937-21-2
50mg
$173.00 2023-05-18
TRC
E251490-250mg
2-Ethyl-4-ethylpentyl Acrylate
2514937-21-2
250mg
$ 800.00 2023-09-07
TRC
E251490-500mg
2-Ethyl-4-ethylpentyl Acrylate
2514937-21-2
500mg
$1378.00 2023-05-18

Additional information on 2-Ethyl-4-ethylpentyl Acrylate

Introduction to 2-Ethyl-4-ethylpentyl Acrylate (CAS No. 2514937-21-2)

2-Ethyl-4-ethylpentyl Acrylate (CAS No. 2514937-21-2) is a versatile monomer with significant applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes an acrylate functional group and a branched alkyl chain. The combination of these features imparts specific properties that make it valuable for various industrial and research purposes.

The chemical formula of 2-Ethyl-4-ethylpentyl Acrylate is C13H24O2. Its molecular weight is approximately 216.33 g/mol, and it typically exists as a colorless to pale yellow liquid at room temperature. The compound is known for its low toxicity and good stability under normal conditions, making it suitable for a wide range of applications.

In the context of polymer science, 2-Ethyl-4-ethylpentyl Acrylate is used as a monomer in the synthesis of various polymers and copolymers. Its branched alkyl chain contributes to the flexibility and softness of the resulting polymers, making them ideal for use in coatings, adhesives, and sealants. Additionally, the acrylate functional group facilitates polymerization reactions, allowing for the creation of high-performance materials with tailored properties.

Recent research has highlighted the potential of 2-Ethyl-4-ethylpentyl Acrylate in biomedical applications. Studies have shown that this compound can be used to develop biocompatible polymers for drug delivery systems. The flexibility and biocompatibility of these polymers make them suitable for encapsulating and releasing therapeutic agents in a controlled manner. This has significant implications for improving the efficacy and safety of drug delivery in clinical settings.

In the field of materials science, 2-Ethyl-4-ethylpentyl Acrylate has been explored for its use in developing advanced coatings and adhesives. These materials exhibit excellent adhesion properties and resistance to environmental factors such as moisture, UV radiation, and chemical exposure. This makes them valuable for applications in automotive, aerospace, and construction industries.

The environmental impact of 2-Ethyl-4-ethylpentyl Acrylate has also been a subject of recent studies. Research indicates that this compound has low toxicity to aquatic organisms and minimal environmental persistence. This favorable environmental profile makes it an attractive alternative to other monomers that may have more significant ecological impacts.

In terms of synthesis, 2-Ethyl-4-ethylpentyl Acrylate can be produced through various routes, including esterification reactions involving acrylic acid and 2-ethyl-4-ethylpentanol. The choice of synthesis method depends on factors such as cost, yield, and purity requirements. Advances in catalytic processes have led to more efficient and environmentally friendly production methods, further enhancing the commercial viability of this compound.

The market demand for 2-Ethyl-4-ethylpentyl Acrylate is expected to grow due to its diverse applications and favorable properties. Key drivers include increasing demand from the coatings and adhesives industry, as well as growing interest in biomedical applications. Additionally, ongoing research into new uses for this compound is likely to uncover additional opportunities in fields such as electronics and energy storage.

In conclusion, 2-Ethyl-4-ethylpentyl Acrylate (CAS No. 2514937-21-2) is a promising compound with a wide range of applications in various industries. Its unique molecular structure provides valuable properties that make it suitable for use in polymers, coatings, adhesives, and biomedical applications. Ongoing research continues to explore new possibilities for this versatile monomer, ensuring its relevance in both current and future technological advancements.

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